Cas no 1648618-36-3 (2-chloro-4,5-difluoro-N-methylaniline)

• Product Name: 2-chloro-4,5-difluoro-N-methylaniline
• CAS No: 1648618-36-3
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• MDL: MFCD30214482
• CID: 5617400
• PubChem ID: 67800705
• Update Time: 2025-06-12

2-chloro-4,5-difluoro-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5-difluoro-N-methylaniline
• EN300-2912092
• SCHEMBL9231490
• 1648618-36-3
• (2-Chloro-4,5-difluoro-phenyl)-methyl-amine
• Benzenamine, 2-chloro-4,5-difluoro-N-methyl-

• MDL： MFCD30214482
• Inchi： 1S/C7H6ClF2N/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3,11H,1H3
• InChI Key： XPOOKQWADHVCLW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1NC)F)F

Computed Properties

• Exact Mass: 177.0156832g/mol
• Monoisotopic Mass: 177.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 214.7±40.0 °C(Predicted)
• pka: 2.49±0.25(Predicted)

Additional information on 2-chloro-4,5-difluoro-N-methylaniline

Introduction to 2-Chloro-4,5-Difluoro-N-Methylaniline (CAS No. 1648618-36-3)

2-Chloro-4,5-difluoro-N-methylaniline (CAS No. 1648618-36-3) is a versatile organic compound with a unique combination of functional groups that make it a valuable intermediate in various chemical and pharmaceutical applications. This compound features a substituted aniline core with a chlorine atom at the 2-position and fluorine atoms at the 4 and 5 positions, along with a methyl group attached to the nitrogen atom. The specific arrangement of these substituents imparts distinct chemical properties that are highly sought after in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of 2-chloro-4,5-difluoro-N-methylaniline is characterized by its aromatic ring, which provides a stable platform for further chemical modifications. The presence of the chlorine and fluorine atoms introduces significant electronic effects, enhancing the compound's reactivity and selectivity in various synthetic transformations. Additionally, the N-methyl group increases the basicity of the amine, making it an excellent nucleophile in substitution reactions.

In recent years, 2-chloro-4,5-difluoro-N-methylaniline has gained considerable attention in the field of medicinal chemistry due to its potential as a building block for novel drug candidates. Research has shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-chloro-4,5-difluoro-N-methylaniline exhibited potent inhibitory effects against specific enzymes involved in cancer cell proliferation.

The synthetic versatility of 2-chloro-4,5-difluoro-N-methylaniline has also been leveraged in the development of advanced materials. In materials science, this compound serves as a key precursor for the synthesis of functional polymers and coatings with enhanced thermal stability and mechanical strength. A recent study in the Journal of Polymer Science highlighted the use of 2-chloro-4,5-difluoro-N-methylaniline-based monomers to create polymers with improved barrier properties and resistance to harsh environments.

The environmental and safety aspects of 2-chloro-4,5-difluoro-N-methylaniline have also been extensively studied. While it is important to handle this compound with appropriate precautions due to its reactivity and potential health effects, modern synthesis methods have been developed to minimize environmental impact and ensure safe handling. These methods often involve green chemistry principles, such as using environmentally benign solvents and catalysts, to reduce waste generation and improve process efficiency.

In conclusion, 2-chloro-4,5-difluoro-N-methylaniline (CAS No. 1648618-36-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and reactivity make it an indispensable intermediate in the development of novel drugs and advanced materials. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in driving innovation across various scientific disciplines.